PB-22 N-(4-hydroxypentyl) metabolite
Overview
Description
PB-22 is a synthetic cannabinoid which is structurally analogous to the potent aminoalkylindoles like JWH 018. PB-22 N-(4-hydroxypentyl) metabolite is an expected metabolite of PB-22, based on the metabolism of JWH 018. The physiological and toxicological properties of this compound have not been characterized. This product is intended for forensic and research purposes.
Scientific Research Applications
Metabolism of Synthetic Cannabinoids PB-22
- Study 1 : This study investigated the metabolism of synthetic cannabinoids PB-22 and its 5-fluoro analog, 5F-PB-22, in human hepatocytes. The predominant metabolic pathway identified was ester hydrolysis, producing various pentylindole-3-carboxylic acid metabolites. Several metabolites were identified, primarily through oxidation and glucuronidation processes (Wohlfarth et al., 2014).
Quantification in Human Urine
- Study 2 : This study developed a method for the quantification of 5F-PB-22 and its metabolites in human urine, indicating its application in forensic toxicology. This included identifying metabolites like 5F-PB-22 3-carboxyindole and PB-22 N-5-hydroxypentyl (Minakata et al., 2017).
Metabolism in Cunninghamella elegans
- Study 9 : This study used Cunninghamella elegans, a fungus, to study the metabolism of synthetic cannabinoids like 5F-PB-22 and PB-22. The findings were consistent with previously reported human metabolites, showcasing the potential for using this model organism in studying the metabolism of newly emerging synthetic cannabinoids (Watanabe et al., 2017).
Identification of Enzymes in Metabolism
- Study 20 : This research aimed to identify the enzymes involved in the metabolism of phenylbutyrate, a compound structurally similar to PB-22. It highlighted specific enzymes responsible for different steps in the β-oxidation of PB, which can have implications for understanding the metabolic pathways of related compounds like PB-22 (Palir et al., 2017).
properties
Product Name |
PB-22 N-(4-hydroxypentyl) metabolite |
|---|---|
Molecular Formula |
C23H22N2O3 |
Molecular Weight |
374.4 |
InChI |
InChI=1S/C23H22N2O3/c1-16(26)7-6-14-25-15-19(18-10-2-3-11-20(18)25)23(27)28-21-12-4-8-17-9-5-13-24-22(17)21/h2-5,8-13,15-16,26H,6-7,14H2,1H3 |
InChI Key |
USLCLHHNJHEBGL-UHFFFAOYSA-N |
SMILES |
O=C(OC1=C(N=CC=C2)C2=CC=C1)C3=CN(CCCC(O)C)C4=C3C=CC=C4 |
synonyms |
quinolin-8-yl 1-(4-hydroxypentyl)-1H-indole-3-carboxylate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
